Cas no 1805589-48-3 (2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride)
1805589-48-3 structure
Product Name:2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride
CAS No:1805589-48-3
MF:C10H7ClF6O
MW:292.605403184891
CID:4792066
Update Time:2023-08-17
2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride Chemical and Physical Properties
Names and Identifiers
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- 2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride
-
- Inchi: 1S/C10H7ClF6O/c1-18-5-2-7(9(12,13)14)6(4-11)8(3-5)10(15,16)17/h2-3H,4H2,1H3
- InChI Key: NZLJKAXWJCOUFQ-UHFFFAOYSA-N
- SMILES: ClCC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 253
- XLogP3: 4.1
- Topological Polar Surface Area: 9.2
2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013011992-1g |
2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride |
1805589-48-3 | 97% | 1g |
1,445.30 USD | 2021-05-31 |
2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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